Cas no 1602077-07-5 (4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole
• CAS No: 1602077-07-5
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD30318311
• CID: 5602554
• PubChem ID: 116067288
• Update Time: 2025-06-10

4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1602077-07-5
• EN300-1146004
• 4-[(azetidin-3-yloxy)methyl]-5-chloro-1,3-dimethyl-1H-pyrazole
• 1H-Pyrazole, 4-[(3-azetidinyloxy)methyl]-5-chloro-1,3-dimethyl-
• 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole

• MDL： MFCD30318311
• Inchi： 1S/C9H14ClN3O/c1-6-8(9(10)13(2)12-6)5-14-7-3-11-4-7/h7,11H,3-5H2,1-2H3
• InChI Key： MVUCNJARTZJFRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)COC1CNC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 323.4±42.0 °C(Predicted)
• pka: 9.50±0.40(Predicted)

Additional information on 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole

Introduction to 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole (CAS No. 1602077-07-5)

4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole (CAS No. 1602077-07-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an azetidinyl ether moiety and a chlorinated dimethylpyrazole backbone, make it a promising candidate for further investigation in drug discovery and development.

The structure of 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole exhibits a high degree of functional diversity, which is attributed to the combined influence of the azetidine ring and the chloro-substituted pyrazole ring. The azetidine ring, a five-membered heterocyclic compound containing nitrogen, introduces flexibility and potential for hydrogen bonding interactions, while the chloro-substituent on the pyrazole ring enhances electronic properties and influences metabolic stability. These structural characteristics are critical in determining the compound's interaction with biological targets and its overall pharmacokinetic profile.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrazoles are known for their ability to modulate enzyme activity, interact with receptor sites, and exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole introduces novel pharmacophores that may enhance its biological activity compared to parent pyrazole compounds.

One of the most compelling aspects of this compound is its potential application in targeted drug design. The azetidinyl ether group can serve as a scaffold for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic purposes. For instance, modifications at the azetidine ring could improve solubility or bioavailability, while alterations at the pyrazole ring might enhance binding affinity to desired biological targets. This versatility makes it an attractive candidate for structure-based drug design, where computational modeling is used to predict and optimize molecular interactions.

Recent studies have highlighted the importance of bioisosterism in drug development, where structural analogs with similar biological activity but different chemical properties are explored. The substitution pattern in 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole exemplifies this principle, as it combines elements that could potentially mimic known pharmacophores while introducing novel interactions. Such compounds are often investigated for their ability to overcome resistance mechanisms or improve therapeutic efficacy in challenging conditions.

The synthesis of 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the core pyrazole scaffold efficiently. Additionally, protecting group strategies are often necessary to ensure regioselectivity during functionalization of both the azetidine and pyrazole moieties. The development of efficient synthetic routes is crucial for scaling up production and enabling further preclinical studies.

In terms of pharmacological evaluation, preliminary studies on related compounds suggest that derivatives of this class may exhibit significant therapeutic potential. For example, modifications designed to enhance binding affinity to enzymes such as kinases or cyclases could lead to applications in oncology or inflammatory diseases. Furthermore, the ability of azetidine derivatives to engage with biological targets through hydrogen bonding or hydrophobic interactions makes them particularly interesting for drug design efforts aimed at modulating protein function.

The toxicological profile of 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole is yet to be fully characterized; however, structural analogs suggest that careful consideration should be given during preclinical testing to assess potential side effects or toxicity profiles. Computational toxicology tools can be leveraged early in the discovery process to predict and mitigate risks associated with novel compounds. These tools utilize machine learning algorithms trained on large datasets of known toxicants and their biological effects to identify potential hazards before experimental testing.

The role of high-throughput screening (HTS) cannot be overstated in modern drug discovery programs like those involving 4-(azetidin-3-yloxy)methyl-5-chloro-1,3-dimethyl-1H-pyrazole. HTS allows researchers to rapidly test thousands of compounds against various biological assays simultaneously, identifying those with promising activity profiles for further investigation. This approach has accelerated the identification of lead compounds across multiple therapeutic areas and remains a cornerstone technology in pharmaceutical research.

As our understanding of disease mechanisms advances, structure-based drug design (SBDD) continues to evolve into an increasingly sophisticated discipline. SBDD relies heavily on high-resolution structural information from biological targets such as enzymes or receptors obtained through techniques like X-ray crystallography or cryogenic electron microscopy (CryoEM). By integrating this structural data with computational modeling tools, researchers can design molecules like 4-(azetidin-3-yloxy)methyl-5-chloro-1H-pyrazole that are optimized for specific interactions with their intended targets.

The integration of artificial intelligence (AI) into pharmaceutical research has opened new avenues for accelerating drug discovery pipelines, including those focused on compounds like 4-(azetidinyl-oxy)methyl--chloro--dimeth--pyra--azole (CAS No.). AI-driven platforms can predict molecular properties, optimize synthetic routes, and identify novel bioactivities based on vast datasets derived from experiments, literature, and public databases. This technology enables more efficient exploration of chemical space while reducing experimental costs associated with traditional trial-and-error approaches.

Future directions in research may explore bioconjugation strategies, where functional groups such as antibodies or peptides are attached to modify pharmacokinetic properties or target specificity without altering core pharmacological activity significantly.* Such modifications could expand applications across multiple disease indications by leveraging existing knowledge about biomarkers associated with particular conditions.* Additionally,* advances in nanotechnology* may enable novel delivery systems* tailored* specifically* toward* enhanced absorption* or targeted release* within vivo environments.*